(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)(2,4-dimethoxyphenyl)methanone

• IUPAC Name: [3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-(2,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C19H18N2O4S/c1-23-12-7-8-14(16(9-12)24-2)18(22)21-10-13(11-21)25-19-20-15-5-3-4-6-17(15)26-19/h3-9,13H,10-11H2,1-2H3
• InChI Key: TZTWPHIGGQODFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CC(C2)OC3=NC4=CC=CC=C4S3)OC
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol
• CAS No.: 1421525-03-2

Description

“(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)(2,4-dimethoxyphenyl)methanone” is a compound that belongs to the benzothiazole class. Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives involves a phenyl ring of the benzo[d]thiazol-2-yl group.

Chemical Reactions Analysis

Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Scientific Research Applications

Synthesis and Pharmacological Applications

Microwave Assisted Synthesis and Pharmacological Evaluation A study detailed the synthesis of nitrogen and sulfur-containing heterocyclic compounds, including derivatives of 3-chloro-4-(2",4"-dichlorophenyl)-4-methyl-1-(substituted-1',3'-benzothiazol-2'-yl)-azetidin-2-ones, using microwave and conventional methods. The synthesized compounds were screened for their antibacterial and antifungal activities, revealing their potential pharmacological applications (Mistry & Desai, 2006).

Synthesis and Biological Evaluation of Benzothiazole β-lactam Hybrids Another research focused on the diastereoselective synthesis of benzothiazole-substituted β-lactam hybrids. These compounds were evaluated for their antimicrobial and antimalarial activities, with some showing moderate activities against bacterial strains and increased potency when certain groups were added to the β-lactam ring (Alborz et al., 2018).

Antimicrobial and Antifungal Properties

Antimicrobial and Antifungal Screening A series of new compounds, including (2-hydroxyphenyl)(1-(4-p-tolylthiazol-2-yl)-1H-pyrazol-4-yl)methanone, were synthesized and characterized. These compounds were scanned for their antibacterial activities, highlighting the potential use of benzothiazole derivatives in developing new antimicrobial agents (Landage et al., 2019).

Corrosion Inhibition in Oil-well Steel

Corrosion Inhibition Efficiency A study investigated the effect of certain benzothiazole derivatives on the corrosion of oil-well tubular steel in hydrochloric acid solution. The findings indicated that these compounds act as mixed-type inhibitors and their adsorption on steel surfaces follows Langmuir adsorption isotherm. This research provides insights into the industrial applications of benzothiazole derivatives in protecting metal surfaces from corrosion (Yadav et al., 2015).

Mechanism of Action

Target of action

They have been used in the development of new drugs with different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of action

Compounds containing a benzo[d]thiazole moiety are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical pathways

Without specific information on the compound, it’s difficult to determine the exact biochemical pathways it affects. Compounds with similar structures have been found to interact with a variety of biochemical pathways, depending on their specific targets .

Result of action

Compounds with similar structures have been found to have a variety of effects, depending on their specific targets .